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carboxylate

Cat. No.: B1314318 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Methyl 4-bromothiophene-2-carboxylate is a substituted thiophene derivative that has

emerged as a crucial intermediate in the synthesis of a wide array of functional organic

materials and pharmaceutical compounds. Its unique electronic properties and versatile

reactivity, stemming from the presence of both an electron-withdrawing ester group and a

reactive bromine atom on the thiophene ring, make it a valuable precursor for the construction

of complex molecular architectures. This guide provides a comprehensive overview of its role in

materials science, focusing on its application in the synthesis of conjugated polymers and small

molecules for organic electronics, supported by experimental details and key data.

Core Properties and Specifications
Methyl 4-bromothiophene-2-carboxylate is a solid at room temperature with a molecular

weight of 221.07 g/mol .[1] Its structure lends itself to a variety of chemical transformations,

making it a staple in synthetic chemistry laboratories.
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Property Value Reference

Molecular Formula C₆H₅BrO₂S [1]

Molecular Weight 221.07 g/mol [1]

Appearance Solid

CAS Number 62224-16-2

Key Structural Features
Thiophene ring, Methyl ester

group, Bromine substituent

Applications in Materials Science
The primary application of methyl 4-bromothiophene-2-carboxylate in materials science lies

in its use as a monomer or precursor for the synthesis of π-conjugated systems. These

materials are at the forefront of research in organic electronics, with potential applications in

organic thin-film transistors (OTFTs), organic solar cells (OSCs), and organic light-emitting

diodes (OLEDs). The bromine atom provides a reactive handle for cross-coupling reactions,

such as the Suzuki and Heck reactions, enabling the extension of the conjugated system.

Suzuki Coupling: The Suzuki coupling reaction is a powerful method for forming carbon-carbon

bonds. In the context of materials synthesis, it is widely used to polymerize or functionalize

aromatic halides. Methyl 4-bromothiophene-2-carboxylate can be coupled with a variety of

boronic acids or esters to introduce new aromatic or vinyl groups. This approach is

fundamental to creating tailored organic semiconductors with specific electronic and optical

properties.

Heck Reaction: The Heck reaction provides a means to form substituted alkenes from aryl

halides. This reaction is particularly useful for synthesizing vinylene-based conjugated

polymers and small molecules. By reacting methyl 4-bromothiophene-2-carboxylate with

various alkenes, researchers can introduce vinylene linkages into the molecular backbone,

which can effectively tune the electronic bandgap and charge transport properties of the

resulting material. The resulting thienylacrylic acids can be further cyclized to create more

complex heterocyclic systems.[2][3][4][5][6][7][8][9]

Experimental Protocols
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Detailed experimental procedures are crucial for the successful synthesis and application of

materials derived from methyl 4-bromothiophene-2-carboxylate. Below are generalized

protocols for the key synthetic transformations.

General Procedure for Suzuki Coupling
A mixture of methyl 4-bromothiophene-2-carboxylate, a suitable boronic acid or ester, a

palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂), and a base (e.g., K₂CO₃, Na₂CO₃, or

KOAc) is dissolved in an appropriate solvent system (e.g., dioxane, toluene, or DMF/water).[10]

The reaction mixture is then heated under an inert atmosphere (e.g., nitrogen or argon) for

several hours. After completion, the reaction is cooled to room temperature, and the product is

extracted with an organic solvent. The organic layer is then washed, dried, and concentrated.

The crude product is purified by column chromatography or recrystallization to yield the desired

coupled product.

Parameter Typical Conditions

Catalyst Pd(dppf)Cl₂

Base Potassium Acetate (KOAc)

Solvent 1,4-Dioxane

Temperature 80 °C

Atmosphere Nitrogen

Reactant Ratio
Methyl 4-bromothiophene-2-carboxylate :

Bis(pinacolato)diboron : KOAc : Pd(dppf)Cl₂

1 : 1.5 : 2 : 0.05

This table represents a typical borylation reaction, a common first step before subsequent

Suzuki coupling.

General Procedure for Heck Reaction
Methyl 4-bromothiophene-2-carboxylate, an alkene, a palladium catalyst (e.g., Pd(OAc)₂), a

phosphine ligand (e.g., PPh₃), and a base (e.g., Et₃N) are combined in a suitable solvent (e.g.,

DMF or acetonitrile). The mixture is heated under an inert atmosphere until the starting
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materials are consumed. The reaction is then cooled, and the product is isolated by extraction

and purified by chromatography or recrystallization. This process typically yields substituted

thienylacrylic acids which can be further modified.[2][3][4][5][6][7][8][9]

Visualizing Synthetic Pathways
The following diagrams illustrate the key synthetic routes starting from methyl 4-
bromothiophene-2-carboxylate for the development of advanced materials.
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Suzuki Coupling reaction pathway for functional material synthesis.

Methyl 4-bromothiophene-2-carboxylate
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Heck Reaction pathway for the synthesis of complex heterocycles.

Quantitative Data Summary
The following table summarizes representative reaction yields found in the literature for

transformations involving methyl 4-bromothiophene-2-carboxylate. These examples

highlight its utility as a synthetic intermediate.
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Reaction Type Product Yield (%) Reference

Borylation (precursor

for Suzuki)

Methyl 4-(4,4,5,5-

tetramethyl-1,3,2-

dioxaborolan-2-

yl)thiophene-2-

carboxylate

90%

Heck Reaction
3-(5-Methoxycarbonyl-

3-thienyl)acrylic Acid
70.2%

Note: The yields can vary significantly depending on the specific substrates, catalysts, and

reaction conditions used.

Conclusion
Methyl 4-bromothiophene-2-carboxylate is a cornerstone building block for the synthesis of

advanced organic materials. Its amenability to powerful cross-coupling reactions like the Suzuki

and Heck reactions allows for the systematic design and synthesis of novel conjugated

polymers and small molecules. These materials hold significant promise for applications in

organic electronics, including transistors and solar cells. The experimental protocols and

synthetic pathways outlined in this guide provide a solid foundation for researchers and

professionals seeking to leverage the unique properties of this versatile thiophene derivative in

their work. Further research into the structure-property relationships of materials derived from

this compound will undoubtedly lead to the development of next-generation organic electronic

devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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